4-{[4-(5-methyl-2-furyl)-1,3-thiazol-2-yl]amino}benzoic acid

• IUPAC Name: 4-[[4-(5-methylfuran-2-yl)-1,3-thiazol-2-yl]amino]benzoic acid
• InChI: InChI=1S/C15H12N2O3S/c1-9-2-7-13(20-9)12-8-21-15(17-12)16-11-5-3-10(4-6-11)14(18)19/h2-8H,1H3,(H,16,17)(H,18,19)
• InChI Key: QEUTUGUJRNCGIE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)C2=CSC(=N2)NC3=CC=C(C=C3)C(=O)O
• Molecular Formula: C15H12N2O3S
• Molecular Weight: 300.3 g/mol

Description

4-{[4-(5-methyl-2-furyl)-1,3-thiazol-2-yl]amino}benzoic acid is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a thiazole-based compound that has been synthesized using different methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied. In

Mechanism of Action

The mechanism of action of 4-{[4-(5-methyl-2-furyl)-1,3-thiazol-2-yl]amino}benzoic acid is not fully understood. However, it has been proposed that its anti-inflammatory and antioxidant properties are due to its ability to scavenge free radicals and inhibit the production of pro-inflammatory cytokines. Its anticancer properties are believed to be due to its ability to induce apoptosis and inhibit cell proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have shown that it can inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of pro-inflammatory prostaglandins. It has also been shown to inhibit the production of reactive oxygen species (ROS), which are known to cause oxidative stress and damage to cells. In vivo studies have shown that it can reduce inflammation and oxidative stress in animal models of various diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-{[4-(5-methyl-2-furyl)-1,3-thiazol-2-yl]amino}benzoic acid in lab experiments is its ability to inhibit the activity of COX-2 without affecting the activity of COX-1, an enzyme involved in the production of prostaglandins that have important physiological functions. This makes it a potentially safer alternative to non-steroidal anti-inflammatory drugs (NSAIDs) that inhibit both COX-1 and COX-2. However, one of the limitations of using this compound in lab experiments is its relatively low solubility in water, which can make it difficult to work with.

Future Directions

There are several future directions for the research and application of 4-{[4-(5-methyl-2-furyl)-1,3-thiazol-2-yl]amino}benzoic acid. One direction is the development of more efficient and scalable synthesis methods that can produce the compound in larger quantities. Another direction is the exploration of its potential applications in other fields such as energy storage and catalysis. Additionally, further studies are needed to fully understand its mechanism of action and to optimize its pharmacological properties for therapeutic use.

Synthesis Methods

The synthesis of 4-{[4-(5-methyl-2-furyl)-1,3-thiazol-2-yl]amino}benzoic acid has been achieved using various methods. One of the most commonly used methods involves the reaction of 5-methyl-2-furylthiocarbonyl chloride with 4-aminobenzoic acid in the presence of a base such as triethylamine. The reaction results in the formation of the desired product, which is then purified using various techniques such as recrystallization or column chromatography.

Scientific Research Applications

4-{[4-(5-methyl-2-furyl)-1,3-thiazol-2-yl]amino}benzoic acid has been extensively studied for its potential applications in various fields such as medicine, agriculture, and material science. In medicine, it has been shown to have anti-inflammatory, antioxidant, and anticancer properties. In agriculture, it has been used as a plant growth regulator and fungicide. In material science, it has been used as a building block for the synthesis of various functional materials.